Cas no 1782861-47-5 (tert-butyl 3-(2-hydroxyethyl)(methyl)aminopiperidine-1-carboxylate)

• Product Name: tert-butyl 3-(2-hydroxyethyl)(methyl)aminopiperidine-1-carboxylate
• CAS No: 1782861-47-5
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• CID: 6313076
• PubChem ID: 84060651
• Update Time: 2025-10-29

tert-butyl 3-(2-hydroxyethyl)(methyl)aminopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-hydroxyethyl)(methyl)aminopiperidine-1-carboxylate
• 1782861-47-5
• EN300-18412723
• tert-butyl 3-[(2-hydroxyethyl)(methyl)amino]piperidine-1-carboxylate

• Inchi： 1S/C13H26N2O3/c1-13(2,3)18-12(17)15-7-5-6-11(10-15)14(4)8-9-16/h11,16H,5-10H2,1-4H3
• InChI Key： STJQJUFTVXALSR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C1)N(C)CCO)=O

Computed Properties

• Exact Mass: 258.19434270g/mol
• Monoisotopic Mass: 258.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 53Ų

Additional information on tert-butyl 3-(2-hydroxyethyl)(methyl)aminopiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(2-hydroxyethyl)(methyl)aminopiperidine-1-carboxylate (CAS No. 1782861-47-5)

tert-butyl 3-(2-hydroxyethyl)(methyl)aminopiperidine-1-carboxylate (CAS No. 1782861-47-5) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This piperidine derivative features a tert-butyl carbamate protective group and a 2-hydroxyethyl substituent, making it a versatile intermediate for drug discovery. Its molecular structure combines a piperidine ring with functional groups that enhance solubility and reactivity, aligning with modern trends in small molecule drug development and peptide mimetics.

In recent years, the demand for piperidine-based building blocks like tert-butyl 3-(2-hydroxyethyl)(methyl)aminopiperidine-1-carboxylate has surged due to their role in designing CNS-targeting therapeutics and enzyme inhibitors. Researchers frequently search for "piperidine derivatives for drug discovery" or "CAS 1782861-47-5 applications," reflecting its relevance in addressing neurodegenerative diseases and metabolic disorders. The compound’s hydroxyethyl moiety also supports bioconjugation strategies, a hot topic in ADC (antibody-drug conjugate) development.

Synthetic protocols for CAS 1782861-47-5 often emphasize green chemistry principles, responding to industry demands for sustainable methodologies. Queries such as "eco-friendly synthesis of tert-butyl protected amines" highlight this trend. Analytical characterization via NMR, HPLC, and mass spectrometry ensures compliance with GMP standards, critical for preclinical studies. The compound’s stability under physiological pH further enhances its utility in prodrug design, a key focus area for improving bioavailability.

From a commercial perspective, tert-butyl 3-(2-hydroxyethyl)(methyl)aminopiperidine-1-carboxylate is cataloged by major suppliers as a high-purity research chemical. Its pricing and availability are frequently compared with alternatives like Boc-piperidine derivatives, underscoring its cost-effectiveness for large-scale applications. Discussions on platforms like ResearchGate often explore its use in catalysis or as a ligand in asymmetric synthesis, bridging academic and industrial interests.

Future prospects for CAS 1782861-47-5 include potential applications in personalized medicine and biodegradable polymers, areas gaining traction in scientific literature. As AI-driven molecular docking studies expand, this compound’s role in virtual screening libraries is likely to grow, addressing queries like "best piperidine scaffolds for lead optimization." Its balanced lipophilicity, calculated using QSAR models, positions it as a candidate for blood-brain barrier penetration studies.

In summary, tert-butyl 3-(2-hydroxyethyl)(methyl)aminopiperidine-1-carboxylate exemplifies the intersection of medicinal chemistry and material science. Its adaptability to click chemistry and combinatorial libraries ensures enduring relevance, while its synthetic accessibility meets the needs of both academia and industry. For researchers navigating structure-activity relationship (SAR) studies, this compound offers a robust foundation for innovation.